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Compound of Interest

Compound Name: MI-2-2

Cat. No.: B609020 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with MI-2-2. The following procedural steps and data

are designed to ensure the safe handling, storage, and disposal of this compound, fostering a

secure laboratory environment.

Hazard Identification and GHS Classification
MI-2-2 is a potent menin-MLL inhibitor that requires careful handling due to its potential health

and environmental hazards.[1][2]
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[1]

[2]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[2]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[2]

Specific Target Organ Toxicity,

Single Exposure
Category 3

H335: May cause respiratory

irritation.[2]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic life.

[1]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to minimize exposure and ensure personal safety.

Engineering controls, such as fume hoods, should be the primary means of controlling

exposure, with PPE serving as a critical secondary barrier.[1][3]
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Body Part Required PPE Specifications

Eyes/Face
Safety goggles with side-

shields or a face shield.

Must be compliant with ANSI

Z87.1 standards.[1]

Hands
Chemical-resistant protective

gloves.

Material suitability should be

determined based on the

solvent used.

Body
Impervious clothing, such as a

lab coat or coveralls.

Should be appropriate to

prevent skin contact.

Respiratory Suitable respirator.

Use a NIOSH-approved

respirator when ventilation is

inadequate or when handling

the powder form to avoid dust

inhalation.[1]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling MI-2-2 from receipt to disposal is essential for laboratory

safety.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage Conditions: Store the compound in a tightly sealed container in a cool, well-

ventilated area.[1]

Powder: Store at -20°C.[1]

In Solvent: Store at -80°C.[1]

Segregation: Keep away from direct sunlight, sources of ignition, and incompatible materials

such as strong acids/alkalis and strong oxidizing/reducing agents.[1][2]
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Preparation and Use
Ventilation: All work with MI-2-2, especially handling the solid form and preparing solutions,

should be conducted in a certified chemical fume hood to avoid inhalation of dust or

aerosols.[1][2]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the compound.[1][2]

Spill Preparedness: Ensure a spill kit is readily available. In case of a spill, evacuate the

area, prevent further leakage, and absorb the spill with an inert material.[2] Decontaminate

surfaces with alcohol.[2]
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Safe Handling Workflow for MI-2-2
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Caption: A workflow diagram illustrating the key steps for the safe handling of MI-2-2.
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Disposal Plan
Proper disposal of MI-2-2 and its containers is critical to prevent environmental contamination

and ensure regulatory compliance.

Waste Classification: MI-2-2 is classified as hazardous waste due to its toxicity to aquatic life.

[1]

Containerization:

Solid Waste: Collect unused or contaminated solid MI-2-2 in a clearly labeled, sealed

container designated for chemical waste.[4]

Liquid Waste: Collect solutions containing MI-2-2 in a compatible, sealed, and clearly

labeled hazardous waste container. Do not discharge organic solvents down the drain.[4]

Contaminated Materials: Items such as gloves, paper towels, and pipette tips that are

contaminated with MI-2-2 should be collected in a sealed bag or container and disposed of

as hazardous solid waste.[4]

Disposal Route: All waste containing MI-2-2 must be disposed of through an approved waste

disposal plant or your institution's hazardous waste program.[1] Avoid release to the

environment.[1]
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MI-2-2 Disposal Decision Pathway
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Caption: A decision-making diagram for the proper disposal of different forms of MI-2-2 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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